2-Ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide

• IUPAC Name: 2-ethyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazole-3-carboximidamide
• InChI: InChI=1S/C9H14N4O/c1-2-13-8(9(10)11)6-5-14-4-3-7(6)12-13/h2-5H2,1H3,(H3,10,11)
• InChI Key: IJEXCSXOHCLGOE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C2COCCC2=N1)C(=N)N
• Molecular Formula: C9H14N4O
• Molecular Weight: 194.23 g/mol
• CAS No.: 2098046-77-4

Description

2-Ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide, also known as 2-ETH-THPPC, is a heterocyclic organic compound that has been widely studied for its potential applications in scientific research. This compound is of interest due to its unique structure and properties, which make it suitable for use in a variety of research applications.

Scientific Research Applications

Diversity-Oriented Synthesis and Biological Screening

The synthesis of structurally diverse compounds using oxidative carbon-hydrogen bond activation and click chemistry facilitates the creation of libraries for biological screening against various targets. For instance, the work by Zaware et al. (2011) describes the synthesis of tetrahydropyrans substituted with triazoles through azide-alkyne click-chemistry reactions, highlighting the methodology's potential for generating compounds for bioactivity assessment (Zaware, Laporte, Farid, Liu, Wipf, & Floreancig, 2011).

Advanced Synthesis Techniques for Pyrazole Derivatives

Arbačiauskienė et al. (2011) utilized ethyl 3- and 5-triflyloxy-1H-pyrazole-4-carboxylates in palladium-catalyzed cross-coupling reactions to synthesize condensed pyrazoles, demonstrating a versatile approach for generating novel pyrazole-based structures. This method allows for the construction of complex molecules that could be of interest in various research applications (Arbačiauskienė, Vilkauskaitė, Šačkus, & Holzer, 2011).

Green Synthesis Approaches

The development of solvent-free synthesis methods, as reported by Al-Matar et al. (2010), for pyrano[2,3-c]-pyrazoles and pyrazolo[1,5-a]pyrimidines illustrates the industry's move towards more sustainable and environmentally friendly chemical processes. These methods not only reduce the environmental footprint but also enhance the efficiency of the synthesis process (Al-Matar, Khalil, Adam, & Elnagdi, 2010).

Corrosion Inhibition for Industrial Applications

Research by Dohare et al. (2017) on pyranpyrazole derivatives as corrosion inhibitors for mild steel in industrial pickling processes combines organic synthesis with applied industrial chemistry. This study shows the potential of pyrazole derivatives in protecting metal surfaces, providing a bridge between organic chemistry and industrial applications (Dohare, Ansari, Quraishi, & Obot, 2017).

Crystallographic Studies for Structural Elucidation

The determination of crystal structures, as Kumar et al. (2018) have shown, is crucial for understanding the molecular geometry and potential interaction sites of pyrazole derivatives. Such studies are fundamental for drug design and material science, providing insights into the molecular basis of compound functionality (Kumar, Banerjee, Brahmachari, & Gupta, 2018).